molecular formula C24H33N9O5S2 B220012 methyl 2-[2-[2-[[(2S)-6-amino-1-[[(2S)-2-[(2-aminoacetyl)amino]-3-(4H-imidazol-4-yl)propanoyl]amino]-1-oxohexan-2-yl]amino]ethyl]-1,3-thiazol-4-yl]-1,3-thiazole-4-carboxylate CAS No. 121034-90-0

methyl 2-[2-[2-[[(2S)-6-amino-1-[[(2S)-2-[(2-aminoacetyl)amino]-3-(4H-imidazol-4-yl)propanoyl]amino]-1-oxohexan-2-yl]amino]ethyl]-1,3-thiazol-4-yl]-1,3-thiazole-4-carboxylate

Cat. No.: B220012
CAS No.: 121034-90-0
M. Wt: 591.7 g/mol
InChI Key: PBCCBTBECZCFBN-YVZMLIKISA-N
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Description

Methyl 2-[2-[2-[[(2S)-6-amino-1-[[(2S)-2-[(2-aminoacetyl)amino]-3-(4H-imidazol-4-yl)propanoyl]amino]-1-oxohexan-2-yl]amino]ethyl]-1,3-thiazol-4-yl]-1,3-thiazole-4-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C24H33N9O5S2 and its molecular weight is 591.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Sulfur Compounds - Thiazoles - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

methyl 2-[2-[2-[[(2S)-6-amino-1-[[(2S)-2-[(2-aminoacetyl)amino]-3-(4H-imidazol-4-yl)propanoyl]amino]-1-oxohexan-2-yl]amino]ethyl]-1,3-thiazol-4-yl]-1,3-thiazole-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H33N9O5S2/c1-38-24(37)18-12-40-23(32-18)17-11-39-20(31-17)5-7-28-15(4-2-3-6-25)21(35)33-22(36)16(30-19(34)9-26)8-14-10-27-13-29-14/h10-16,28H,2-9,25-26H2,1H3,(H,30,34)(H,33,35,36)/t14?,15-,16-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PBCCBTBECZCFBN-YVZMLIKISA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CSC(=N1)C2=CSC(=N2)CCNC(CCCCN)C(=O)NC(=O)C(CC3C=NC=N3)NC(=O)CN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC(=O)C1=CSC(=N1)C2=CSC(=N2)CCN[C@@H](CCCCN)C(=O)NC(=O)[C@H](CC3C=NC=N3)NC(=O)CN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H33N9O5S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80923642
Record name 6-Amino-N-[N-(2-amino-1-hydroxyethylidene)-3-(4H-imidazol-4-yl)alanyl]-2-({2-[4-(methoxycarbonyl)[2,4'-bi-1,3-thiazol]-2'-yl]ethyl}amino)hexanimidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80923642
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

591.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

121034-90-0
Record name N-(Glycyl-histidyl-lysyl)-2-(4''-methoxycarbonyl-2'',4'-bithiazol-2'-yl)ethylamine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0121034900
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 6-Amino-N-[N-(2-amino-1-hydroxyethylidene)-3-(4H-imidazol-4-yl)alanyl]-2-({2-[4-(methoxycarbonyl)[2,4'-bi-1,3-thiazol]-2'-yl]ethyl}amino)hexanimidic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80923642
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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